Cas no 152940-76-6 (1-(4-bromobenzenesulfonyl)-1H-imidazole)

• Product Name: 1-(4-bromobenzenesulfonyl)-1H-imidazole
• CAS No: 152940-76-6
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• CID: 1333135
• Update Time: 2025-05-26

1-(4-bromobenzenesulfonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenylsulfonyl)-1H-imidazole
• 1H-Imidazole, 1-[(4-bromophenyl)sulfonyl]-
• 1-(4-bromobenzenesulfonyl)-1H-imidazole

• Inchi： 1S/C9H7BrN2O2S/c10-8-1-3-9(4-2-8)15(13,14)12-6-5-11-7-12/h1-7H
• InChI Key： JFPCJASRSXBOKD-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC=C(Br)C=C2)(=O)=O)C=CN=1

Experimental Properties

• Density: 1.70±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),

Additional information on 1-(4-bromobenzenesulfonyl)-1H-imidazole

Recent Advances in the Study of 1-(4-Bromobenzenesulfonyl)-1H-imidazole (CAS: 152940-76-6): A Comprehensive Research Brief

The compound 1-(4-bromobenzenesulfonyl)-1H-imidazole (CAS: 152940-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. The information presented herein is derived from peer-reviewed journal articles, patents, and industry reports published within the last five years, ensuring the timeliness and relevance of the data.

Recent studies have highlighted the role of 1-(4-bromobenzenesulfonyl)-1H-imidazole as a versatile intermediate in the synthesis of more complex sulfonamide derivatives, which are known for their broad-spectrum biological activities. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, to optimize the yield and purity of this compound. These methodological advancements have not only improved the scalability of production but also reduced the environmental impact of the synthesis process, aligning with the principles of green chemistry.

In terms of biological activity, 1-(4-bromobenzenesulfonyl)-1H-imidazole has demonstrated promising inhibitory effects against a range of enzymes, including carbonic anhydrases and protein tyrosine phosphatases. These enzymes are implicated in various pathological conditions, such as cancer, neurodegenerative diseases, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against carbonic anhydrase IX, a marker of hypoxic tumors, suggesting its potential as an anticancer agent.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1-(4-bromobenzenesulfonyl)-1H-imidazole have revealed favorable drug-like characteristics, including good oral bioavailability and metabolic stability. Molecular docking studies have provided insights into the binding interactions between this compound and its target enzymes, facilitating the rational design of more potent and selective inhibitors. These computational approaches, combined with experimental validation, have accelerated the drug discovery process and reduced the attrition rate in preclinical development.

Despite these advancements, challenges remain in the clinical translation of 1-(4-bromobenzenesulfonyl)-1H-imidazole-based therapeutics. Issues such as off-target effects, potential toxicity, and the need for improved formulation strategies must be addressed to fully realize its therapeutic potential. Ongoing research is exploring the use of nanotechnology-based delivery systems to enhance the bioavailability and targeted delivery of this compound, thereby minimizing adverse effects and maximizing efficacy.

In conclusion, 1-(4-bromobenzenesulfonyl)-1H-imidazole (CAS: 152940-76-6) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities, coupled with advances in synthetic and computational methodologies, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and addressing the translational challenges to pave the way for clinical applications. This research brief underscores the importance of continued investment in the exploration of this compound and its derivatives to unlock their full potential in addressing unmet medical needs.